Cas no 88897-38-5 (Undecanedioic acid, 6-bromo-, diethyl ester)

Undecanedioic acid, 6-bromo-, diethyl ester structure
88897-38-5 structure
Product Name:Undecanedioic acid, 6-bromo-, diethyl ester
CAS No:88897-38-5
MF:C15H27BrO4
MW:351.27648472786
CID:620128
PubChem ID:71320537
Update Time:2025-04-19

Undecanedioic acid, 6-bromo-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Undecanedioic acid, 6-bromo-, diethyl ester
    • diethyl 6-bromoundecanedioate
    • DTXSID10750448
    • 88897-38-5
    • Inchi: 1S/C15H27BrO4/c1-3-19-14(17)11-7-5-9-13(16)10-6-8-12-15(18)20-4-2/h13H,3-12H2,1-2H3
    • InChI Key: QDJBGNPFMURDCQ-UHFFFAOYSA-N
    • SMILES: BrC(CCCCC(=O)OCC)CCCCC(=O)OCC

Computed Properties

  • Exact Mass: 350.10927g/mol
  • Monoisotopic Mass: 350.10927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 14
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 52.6Ų
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